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For Researchers, Scientists, and Drug Development
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Introduction: IRDye 800CW is a water-soluble, near-infrared (NIR) fluorescent dye that has

become an invaluable tool in a wide range of life science research and clinical applications. Its

exceptional brightness and low background autofluorescence in the 800 nm channel make it a

preferred choice for highly sensitive detection in applications such as Western blotting,

immunofluorescence microscopy, and in vivo imaging. This guide provides a comprehensive

overview of the key features of IRDye 800CW, including its physicochemical properties,

detailed experimental protocols, and visualizations of common experimental workflows and

relevant signaling pathways.

Core Features and Physicochemical Properties
IRDye 800CW is available in several formulations, each with a specific reactive group designed

for conjugation to different functional groups on biomolecules. The choice of reactive group

depends on the target molecule and the desired conjugation strategy. The key properties of the

most common forms of IRDye 800CW are summarized below.

Quantitative Data Summary
The following tables provide a consolidated view of the key quantitative data for various IRDye

800CW derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12381099?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Spectroscopic Properties of IRDye 800CW NHS Ester

Solvent
Excitation
Maximum (nm)

Emission Maximum
(nm)

Molar Absorptivity
(L mol⁻¹ cm⁻¹)

Methanol 778 794 300,000

1X PBS 774 789 240,000

1:1 PBS:Methanol 777 791 270,000

Table 2: Physicochemical Properties of IRDye 800CW Derivatives

Derivative
Chemical
Formula

Molecular
Weight ( g/mol
)

Reactive
Group

Target
Functional
Group

NHS Ester
C₅₀H₅₄N₃Na₃O₁₇

S₄
1166.20[1][2]

N-

hydroxysuccinimi

de ester

Primary and

secondary

amines (e.g.,

lysines)[1][2]

Maleimide
C₅₂H₅₇N₄Na₃O₁₆

S₄
1191.25 Maleimide

Thiols (e.g.,

cysteines)

Carboxylate
C₄₆H₅₀N₂Na₄O₁₅

S₄
1091.10 Carboxylic acid

Non-reactive

(used as a

control)

DBCO
C₆₄H₆₅N₄Na₃O₁₅

S₄
1327.45

Dibenzocyclooct

yne

Azides (copper-

free click

chemistry)

Alkyne
C₄₉H₅₄N₃Na₃O₁₄

S₄
1106.19 Alkyne

Azides (copper-

catalyzed click

chemistry)
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Detailed methodologies for common applications of IRDye 800CW are provided below. These

protocols are intended as a starting point and may require optimization for specific

experimental conditions.

Protocol 1: Antibody Labeling with IRDye 800CW NHS
Ester
This protocol outlines the general steps for conjugating IRDye 800CW NHS ester to an

antibody.

Materials:

Antibody (in azide-free buffer, e.g., 1X PBS, pH 8.5)

IRDye 800CW NHS Ester

Anhydrous DMSO

Purification column (e.g., spin desalting column or dialysis cassette)

Reaction tubes

Procedure:

Prepare the Antibody:

Dissolve the antibody in an azide-free phosphate buffer at a pH of 8.5.

Prepare the Dye:

Dissolve the IRDye 800CW NHS ester in anhydrous DMSO to a concentration of 10-20

mg/mL immediately before use.

Conjugation Reaction:

For labeling IgG antibodies (~160 kDa), a dye-to-protein ratio of 1:1 to 2:1 is

recommended, which typically requires approximately 0.03 mg of dye for every 1 mg of

protein.
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Add the calculated amount of dissolved dye to the antibody solution while gently vortexing.

Incubate the reaction for 2 hours at room temperature (20°C) in the dark.

Purification:

Remove unconjugated dye using a spin desalting column or by dialysis against 1X PBS.

Characterization:

Determine the degree of labeling by measuring the absorbance of the conjugate at 280

nm (for the protein) and 778 nm (for the dye). The dye's contribution to the 280 nm

absorbance is approximately 3%.

Protocol 2: Western Blotting with IRDye 800CW-Labeled
Secondary Antibodies
This protocol describes the use of IRDye 800CW-conjugated secondary antibodies for

fluorescent Western blotting.

Materials:

Membrane with transferred proteins (nitrocellulose or PVDF)

Blocking buffer (e.g., Intercept® (TBS) Blocking Buffer)

Primary antibody

IRDye 800CW-conjugated secondary antibody

Wash buffer (e.g., TBS with 0.1% Tween-20, TBST)

Fluorescent imaging system (e.g., LI-COR Odyssey)

Procedure:

Blocking:
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Incubate the membrane in blocking buffer for 1 hour at room temperature with gentle

shaking.

Primary Antibody Incubation:

Dilute the primary antibody in the appropriate dilution buffer.

Incubate the membrane with the primary antibody solution for 1-2 hours at room

temperature or overnight at 4°C with gentle shaking.

Washing:

Wash the membrane three times for 5-10 minutes each with wash buffer.

Secondary Antibody Incubation:

Dilute the IRDye 800CW-conjugated secondary antibody in the dilution buffer (a starting

dilution of 1:20,000 is recommended).

Incubate the membrane with the secondary antibody solution for 1 hour at room

temperature in the dark with gentle shaking.

Final Washes:

Wash the membrane three to four times for 5-10 minutes each with wash buffer in the

dark.

Imaging:

Scan the membrane on a fluorescent imaging system in the 800 nm channel.

Visualizations
The following diagrams, generated using the DOT language, illustrate key experimental

workflows and a relevant signaling pathway involving IRDye 800CW.
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Caption: Workflow for conjugating an antibody with IRDye 800CW NHS Ester.
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Caption: Step-by-step workflow for fluorescent Western blotting using IRDye 800CW.
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Signaling Pathway Example: EGFR-Targeted Imaging
IRDye 800CW conjugated to antibodies targeting the Epidermal Growth Factor Receptor

(EGFR), such as Cetuximab or Panitumumab, is used for in vivo imaging of tumors

overexpressing this receptor.
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Caption: Simplified EGFR signaling pathway and the inhibitory action of IRDye 800CW-labeled

Cetuximab.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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